Cas no 637754-68-8 (4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one)

• Product Name: 4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one
• CAS No: 637754-68-8
• MF: C₂₅H₂₃N₃O
• MW: 381.469625711441
• CID: 6310891
• PubChem ID: 4229007
• Update Time: 2025-05-20

4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one
• AF-399/42322446
• F1506-0102
• 4-{1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one
• 637754-68-8
• ChemDiv3_006544
• 4-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]-1-phenyl-2-pyrrolidinone
• IDI1_024454
• HMS1491J10
• 4-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]-1-phenylpyrrolidin-2-one
• 4-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]-1-phenylpyrrolidin-2-one
• AKOS001682823
• 4-(1-(4-methylbenzyl)-1H-benzo[d]imidazol-2-yl)-1-phenylpyrrolidin-2-one
• AKOS016258765
• VU0489319-1

• Inchi： 1S/C25H23N3O/c1-18-11-13-19(14-12-18)16-28-23-10-6-5-9-22(23)26-25(28)20-15-24(29)27(17-20)21-7-3-2-4-8-21/h2-14,20H,15-17H2,1H3
• InChI Key： LECSKXCHCMEDJO-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CC2C=CC(C)=CC=2)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 381.184112366g/mol
• Monoisotopic Mass: 381.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.1Ų

Additional information on 4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one

4-{1-(4-Methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one: A Comprehensive Overview

4-{1-(4-Methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one (CAS No. 637754-68-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, with its intricate molecular structure, represents a novel approach to designing bioactive molecules with potential therapeutic applications. The compound's name itself is a testament to its complexity, with key structural elements such as the benzodiazole ring system and the pyrrolidinone moiety playing pivotal roles in its functionality.

The benzodiazole core of this compound is a well-known heterocyclic structure that has been extensively studied for its versatile reactivity and ability to participate in various biological interactions. Recent studies have highlighted the importance of benzodiazole derivatives in modulating enzyme activity and receptor binding, making them valuable candidates for drug discovery. In this compound, the benzodiazole ring is further substituted with a 4-methylphenylmethyl group, which introduces additional electronic and steric effects that could enhance its bioavailability and target specificity.

Complementing the benzodiazole moiety is the pyrrolidinone ring, which contributes to the compound's overall stability and lipophilicity. Pyrrolidinone derivatives are known for their ability to form hydrogen bonds, a property that is crucial for interactions within biological systems. The integration of these two distinct structural elements results in a molecule with unique physicochemical properties, making it an intriguing subject for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with unprecedented accuracy. Using state-of-the-art molecular docking techniques, scientists have identified several promising targets for 4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one, including various G-protein coupled receptors (GPCRs) and kinase enzymes. These findings suggest that the compound could play a role in treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer.

In addition to its pharmacological potential, this compound has also been explored for its applications in materials science. The combination of aromaticity and heterocyclic stability in its structure makes it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Preliminary studies have shown that this compound exhibits favorable electronic properties, including high charge carrier mobility and photoluminescence efficiency.

The synthesis of 4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-one} involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized various synthetic pathways, including Suzuki coupling reactions and Stille cross-couplings, to construct the complex molecular architecture of this compound efficiently. These advancements not only facilitate large-scale production but also pave the way for further structural modifications to enhance its bioactivity.

From an environmental perspective, the development of sustainable synthetic methods for this compound is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during its production. For instance, catalytic asymmetric synthesis methods have been explored to selectively produce enantiomerically pure forms of the compound, which are essential for pharmacological studies.

Looking ahead, the future of 4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol} lies in its potential to bridge gaps in current therapeutic strategies. With ongoing research focusing on optimizing its pharmacokinetic properties and elucidating its mechanism of action at molecular levels, this compound holds promise as a next-generation drug candidate. Its unique combination of structural features positions it as a versatile tool in both medicinal and materials chemistry.

In conclusion, 4-{1-(4-Methylphenyl)methyl-1H - 、 、 、 。 This comprehensive overview highlights its significance as a multifaceted molecule with applications spanning diverse scientific disciplines.